4-(1-Butylbenzimidazol-2-yl)-1-[3-(trifluoromethyl)phenyl]pyrrolidin-2-one

• IUPAC Name: 4-(1-butylbenzimidazol-2-yl)-1-[3-(trifluoromethyl)phenyl]pyrrolidin-2-one
• InChI: InChI=1S/C22H22F3N3O/c1-2-3-11-27-19-10-5-4-9-18(19)26-21(27)15-12-20(29)28(14-15)17-8-6-7-16(13-17)22(23,24)25/h4-10,13,15H,2-3,11-12,14H2,1H3
• InChI Key: ONQOBBVBBSKROL-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=CC=CC=C2N=C1C3CC(=O)N(C3)C4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C22H22F3N3O
• Molecular Weight: 401.4 g/mol
• CAS No.: 847395-16-8

Description

4-(1-Butylbenzimidazol-2-yl)-1-[3-(trifluoromethyl)phenyl]pyrrolidin-2-one, also known as BTP-2, is a chemical compound that has been extensively studied for its potential applications in scientific research. BTP-2 is a potent inhibitor of the inositol 1,4,5-trisphosphate receptor (IP3R), a calcium channel found in the endoplasmic reticulum (ER) of cells.

Scientific Research Applications

Synthesis and Material Applications

• Polymer Synthesis : Research on new aromatic diacid monomers and their corresponding polybenzimidazoles demonstrates applications in developing materials with excellent solubility, good thermal stabilities, and high thermal resistance, suggesting potential in high-performance polymers and coatings (Tao Ma et al., 2010).
• Catalytic Activity : Studies on benzimidazolium salts and their palladium complexes highlight their utility in carbon-carbon bond-forming reactions. These materials serve as efficient catalysts, offering a pathway to synthesize asymmetric biaryl compounds, indicating potential applications in organic synthesis and pharmaceuticals (S. Akkoç et al., 2016).

Antimicrobial and Antibacterial Activity

• Antibacterial Compounds : The synthesis of azoles and their evaluation for antibacterial activity reveal the potential of benzimidazole derivatives in creating new antibacterial agents. These compounds exhibit significant activity, underlining the role of chemical synthesis in discovering new drugs (Artūras Peleckis et al., 2018).

Electroluminescent Devices

• Electroluminescent Materials : Research on bipolar phenanthroimidazole–diazacarbazole hybrids explores their application in OLED technology. These materials, with appropriate bandgaps, have been used to create highly efficient and low roll-off red, green, and blue electroluminescent devices, indicating potential in advanced display and lighting technologies (Bo Wang et al., 2016).

High-Temperature Applications

• Proton Exchange and Gas Separation Membranes : Studies on polybenzimidazoles synthesized from various dicarboxylic acids explore their physico-chemical properties for use as proton exchange and gas separation membrane materials. These polymers show high thermal stability, good solvent solubility, and amorphous nature, suggesting applications in fuel cells and industrial gas separation (S. C. Kumbharkar et al., 2009).